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N-Trityl Candesartan Cilexetil Methoxy Analogue N-Trityl Candesartan Cilexetil Methoxy Analogue
Brand Name: Vulcanchem
CAS No.: 1797867-82-3
VCID: VC0030206
InChI: InChI=1S/C51H46N6O6/c1-35(62-50(59)63-41-24-13-6-14-25-41)61-48(58)44-28-17-29-45-46(44)56(49(52-45)60-2)34-36-30-32-37(33-31-36)42-26-15-16-27-43(42)47-53-55-57(54-47)51(38-18-7-3-8-19-38,39-20-9-4-10-21-39)40-22-11-5-12-23-40/h3-5,7-12,15-23,26-33,35,41H,6,13-14,24-25,34H2,1-2H3
SMILES: CC(OC(=O)C1=C2C(=CC=C1)N=C(N2CC3=CC=C(C=C3)C4=CC=CC=C4C5=NN(N=N5)C(C6=CC=CC=C6)(C7=CC=CC=C7)C8=CC=CC=C8)OC)OC(=O)OC9CCCCC9
Molecular Formula: C51H46N6O6
Molecular Weight: 838.965

N-Trityl Candesartan Cilexetil Methoxy Analogue

CAS No.: 1797867-82-3

Reference Standards

VCID: VC0030206

Molecular Formula: C51H46N6O6

Molecular Weight: 838.965

N-Trityl Candesartan Cilexetil Methoxy Analogue - 1797867-82-3

CAS No. 1797867-82-3
Product Name N-Trityl Candesartan Cilexetil Methoxy Analogue
Molecular Formula C51H46N6O6
Molecular Weight 838.965
IUPAC Name 1-cyclohexyloxycarbonyloxyethyl 2-methoxy-3-[[4-[2-(2-trityltetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylate
Standard InChI InChI=1S/C51H46N6O6/c1-35(62-50(59)63-41-24-13-6-14-25-41)61-48(58)44-28-17-29-45-46(44)56(49(52-45)60-2)34-36-30-32-37(33-31-36)42-26-15-16-27-43(42)47-53-55-57(54-47)51(38-18-7-3-8-19-38,39-20-9-4-10-21-39)40-22-11-5-12-23-40/h3-5,7-12,15-23,26-33,35,41H,6,13-14,24-25,34H2,1-2H3
Standard InChIKey CVGJLTHJVYKXQN-UHFFFAOYSA-N
SMILES CC(OC(=O)C1=C2C(=CC=C1)N=C(N2CC3=CC=C(C=C3)C4=CC=CC=C4C5=NN(N=N5)C(C6=CC=CC=C6)(C7=CC=CC=C7)C8=CC=CC=C8)OC)OC(=O)OC9CCCCC9
Synonyms 2-Methoxy-1-[[2’-(N-trityl-2H-tetrazol-5-yl)[1,1’-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylic Acid 1-[[(Cyclohexyloxy)carbonyl]oxy]ethyl Ester;
PubChem Compound 131668228
Last Modified Nov 11 2021
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